5-[[2-(2-Methylpropyl)oxan-4-yl]carbamoyl]pyridine-2-carboxylic acid

• IUPAC Name: 5-[[2-(2-methylpropyl)oxan-4-yl]carbamoyl]pyridine-2-carboxylic acid
• InChI: InChI=1S/C16H22N2O4/c1-10(2)7-13-8-12(5-6-22-13)18-15(19)11-3-4-14(16(20)21)17-9-11/h3-4,9-10,12-13H,5-8H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key: SXTBSZMIVPZUGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1CC(CCO1)NC(=O)C2=CN=C(C=C2)C(=O)O
• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol

Description

5-[[2-(2-Methylpropyl)oxan-4-yl]carbamoyl]pyridine-2-carboxylic acid is a complex organic compound with a unique structure that includes a pyridine ring, a carboxylic acid group, and an oxane ring substituted with a methylpropyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[[2-(2-Methylpropyl)oxan-4-yl]carbamoyl]pyridine-2-carboxylic acid typically involves multiple steps, starting from readily available starting materials. The synthetic route may include the formation of the oxane ring, followed by the introduction of the methylpropyl group and the pyridine ring. Specific reaction conditions, such as temperature, solvent, and catalysts, are optimized to achieve high yields and purity of the final product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions with continuous monitoring and control of reaction parameters. The use of automated systems and advanced analytical techniques ensures the consistency and quality of the product. Industrial production methods may also focus on cost-effectiveness and environmental sustainability.

Chemical Reactions Analysis

Types of Reactions

5-[[2-(2-Methylpropyl)oxan-4-yl]carbamoyl]pyridine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are crucial for the success of these reactions.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

5-[[2-(2-Methylpropyl)oxan-4-yl]carbamoyl]pyridine-2-carboxylic acid has a wide range of applications in scientific research:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It may be used in the study of biological pathways and as a probe to investigate enzyme activities.

Medicine: The compound has potential therapeutic applications and may be studied for its pharmacological properties.

Industry: It can be used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-[[2-(2-Methylpropyl)oxan-4-yl]carbamoyl]pyridine-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action can provide insights into its potential therapeutic uses and guide the development of new drugs.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5-[[2-(2-Methylpropyl)oxan-4-yl]carbamoyl]pyridine-2-carboxylic acid include other pyridine derivatives and oxane-containing molecules. These compounds may share structural features and exhibit similar chemical reactivity.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and its potential applications across various fields. Its distinct structure allows for unique interactions with biological targets and chemical reagents, making it a valuable compound for research and development.